Cas no 329929-12-6 (N-(4-Methoxybenzyl)-2-(2-phenylacetyl)benzenecarboxamide)

• Product Name: N-(4-Methoxybenzyl)-2-(2-phenylacetyl)benzenecarboxamide
• CAS No: 329929-12-6
• CID: 4646365
• Update Time: 2025-05-25

N-(4-Methoxybenzyl)-2-(2-phenylacetyl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxybenzyl)-2-(2-phenylacetyl)benzenecarboxamide

Additional information on N-(4-Methoxybenzyl)-2-(2-phenylacetyl)benzenecarboxamide

Research Brief on N-(4-Methoxybenzyl)-2-(2-phenylacetyl)benzenecarboxamide (CAS: 329929-12-6)

N-(4-Methoxybenzyl)-2-(2-phenylacetyl)benzenecarboxamide (CAS: 329929-12-6) is a synthetic small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its benzamide core and methoxybenzyl substitution, has been investigated for its potential biological activities and therapeutic applications. Recent studies have explored its role as a modulator of specific protein-protein interactions, particularly in the context of inflammatory pathways and oncogenic signaling.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of NF-κB signaling through direct interaction with the p65 subunit. The research team employed molecular docking simulations followed by surface plasmon resonance (SPR) assays to validate binding, with KD values in the low micromolar range. Importantly, in vitro testing in macrophage cell lines showed dose-dependent suppression of pro-inflammatory cytokine production (IL-6, TNF-α) without significant cytotoxicity at therapeutic concentrations.

Structural-activity relationship (SAR) studies have revealed that the 4-methoxybenzyl moiety is critical for maintaining potency, while modifications to the phenylacetyl group can modulate selectivity. Researchers at the University of Tokyo recently reported (Bioorganic & Medicinal Chemistry Letters, 2024) that fluorination at the 4-position of the phenyl ring enhances metabolic stability while preserving biological activity, addressing previous concerns about rapid hepatic clearance observed in preclinical models.

From a pharmaceutical development perspective, the compound has shown promising oral bioavailability (F = 42% in rat models) according to ADME studies conducted by Vertex Pharmaceuticals. The crystalline form (Form I) displays favorable physicochemical properties, with melting point at 178-181°C and aqueous solubility of 32 μg/mL at pH 7.4, making it suitable for further formulation development. Patent activity surrounding this chemical entity has increased markedly, with three new applications filed in 2024 covering crystalline forms and prodrug derivatives.

Emerging research presented at the 2024 ACS Spring Meeting suggests potential applications beyond inflammation, including as an adjuvant in combination therapies for certain hematological malignancies. The compound appears to sensitize multiple myeloma cells to proteasome inhibitors by disrupting protective NF-κB activation, though these findings require further validation in xenograft models. Safety profiling remains ongoing, with preliminary results indicating minimal hERG channel liability (IC50 > 30 μM) and no significant CYP450 inhibition at relevant concentrations.

Future research directions highlighted in recent reviews include exploration of bifunctional derivatives that could simultaneously target NF-κB and other relevant pathways, as well as nanoparticle-based delivery systems to enhance tissue targeting. The compound's relatively simple synthetic route (5 steps from commercially available starting materials) and growing body of mechanistic data position it as an attractive candidate for further medicinal chemistry optimization and translational development.